Cas no 61310-48-3 (4-Pyrimidinamine, 2-(1-oxido-4-pyridinyl)-)

• Product Name: 4-Pyrimidinamine, 2-(1-oxido-4-pyridinyl)-
• CAS No: 61310-48-3
• MF: C₉H₈N₄O
• MW: 188.186020851135
• CID: 484753
• PubChem ID: 12764765
• Update Time: 2025-04-19

4-Pyrimidinamine, 2-(1-oxido-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-(1-oxido-4-pyridinyl)-
• 2-(1-oxidopyridin-1-ium-4-yl)pyrimidin-4-amine
• 2-(1-Oxo-1lambda~5~-pyridin-4-yl)pyrimidin-4-amine
• CHEMBL168300
• 61310-48-3
• 4-(4-Aminopyrimidin-2-yl)pyridine 1-oxide
• DTXSID20509328

• Inchi： 1S/C9H8N4O/c10-8-1-4-11-9(12-8)7-2-5-13(14)6-3-7/h1-6H,(H2,10,11,12)
• InChI Key： WOFFHNPACQWVAV-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(=CC=1)C1N=CC=C(N)N=1

Computed Properties

• Exact Mass: 188.06994
• Monoisotopic Mass: 188.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 78.74